Cas no 2171425-48-0 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid
• CAS No: 2171425-48-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6368877
• PubChem ID: 165527867
• Update Time: 2025-05-30

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid
• (2R)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3,3-dimethylbutanoic acid
• 2171425-48-0
• EN300-1496060

• Inchi： 1S/C27H34N2O5/c1-5-17(14-23(30)29-24(25(31)32)27(2,3)4)15-28-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22,24H,5,14-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17?,24-/m0/s1
• InChI Key： JWDCUCDVSFMXEQ-UCSBTNPJSA-N
• SMILES： O(C(NCC(CC)CC(N[C@@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid

Research Brief on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid (CAS: 2171425-48-0)

In recent years, the compound (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid (CAS: 2171425-48-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative plays a crucial role in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), where it serves as a building block for the construction of complex peptides and peptidomimetics. Its unique structural features, including the bulky tert-butyl group and the Fmoc-protected amine, make it an invaluable tool for researchers working on drug discovery and development.

Recent studies have focused on optimizing the synthesis and application of this compound in peptide chemistry. A 2023 publication in the Journal of Peptide Science demonstrated its efficacy in improving the yield and purity of difficult peptide sequences, particularly those containing multiple sterically hindered amino acids. The researchers highlighted its ability to minimize side reactions during SPPS, leading to higher-quality peptide products. This advancement is particularly relevant for the pharmaceutical industry, where peptide-based therapeutics are becoming increasingly important.

In the context of drug discovery, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid has shown promise in the development of novel protease inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) utilized this compound as a key intermediate in the synthesis of potent inhibitors targeting viral proteases. The researchers reported that incorporation of this building block significantly improved the metabolic stability of the resulting peptide inhibitors, addressing one of the major challenges in peptide-based drug development.

The compound's role extends beyond traditional peptide synthesis. A groundbreaking study in Nature Chemical Biology (2023) employed 2171425-48-0 in the development of protein-protein interaction inhibitors. The researchers designed peptide-based molecules incorporating this amino acid derivative that effectively disrupted pathological protein interactions involved in cancer progression. The study demonstrated remarkable specificity and potency, opening new avenues for targeted cancer therapies.

From a chemical perspective, recent advances in the purification and characterization of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid have been reported. Analytical Chemistry (2024) published a comprehensive method for quality control of this compound using advanced LC-MS techniques, addressing the growing need for high-purity building blocks in pharmaceutical research. This development is particularly important as the demand for complex peptide therapeutics continues to rise.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3,3-dimethylbutanoic acid (2171425-48-0) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from fundamental peptide chemistry to cutting-edge drug discovery, with recent studies demonstrating its potential in addressing some of the most challenging problems in medicinal chemistry. As research in peptide-based therapeutics continues to expand, the importance of high-quality building blocks like this compound will only increase, making it a critical focus area for future investigations.